Cas no 2171779-66-9 (tert-butyl 6-amino-6-(4-hydroxy-1-methylpiperidin-4-yl)-2-azabicyclo2.2.2octane-2-carboxylate)

• Product Name: tert-butyl 6-amino-6-(4-hydroxy-1-methylpiperidin-4-yl)-2-azabicyclo2.2.2octane-2-carboxylate
• CAS No: 2171779-66-9
• MF: C₁₈H₃₃N₃O₃
• MW: 339.472924947739
• CID: 5764047
• PubChem ID: 165601395
• Update Time: 2023-11-25

tert-butyl 6-amino-6-(4-hydroxy-1-methylpiperidin-4-yl)-2-azabicyclo2.2.2octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-amino-6-(4-hydroxy-1-methylpiperidin-4-yl)-2-azabicyclo[2.2.2]octane-2-carboxylate
• 2171779-66-9
• EN300-1645955
• tert-butyl 6-amino-6-(4-hydroxy-1-methylpiperidin-4-yl)-2-azabicyclo2.2.2octane-2-carboxylate

• Inchi： 1S/C18H33N3O3/c1-16(2,3)24-15(22)21-12-13-5-6-14(21)18(19,11-13)17(23)7-9-20(4)10-8-17/h13-14,23H,5-12,19H2,1-4H3
• InChI Key： IUVWAWPVHGKDSL-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(CC2CN(C(=O)OC(C)(C)C)C1CC2)N

Computed Properties

• Exact Mass: 339.25219192g/mol
• Monoisotopic Mass: 339.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79Ų